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Compound of Interest

1-Bromo-3-chloro-2,4-
Compound Name:
difluorobenzene

cat. No.: B1362216

An In-depth Technical Guide on the Commercial Availability of 1-Bromo-3-chloro-2,4-
difluorobenzene

Introduction

1-Bromo-3-chloro-2,4-difluorobenzene is a halogenated aromatic compound with
applications as a key intermediate in organic synthesis, particularly in the development of
pharmaceuticals and agrochemicals.[1][2] Its specific substitution pattern makes it a valuable
building block for introducing fluorine, chlorine, and bromine atoms into more complex
molecules. This guide provides a comprehensive overview of its commercial availability,
chemical properties, and safety information for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

1-Bromo-3-chloro-2,4-difluorobenzene is typically available as a liquid.[3] Its key properties
are summarized in the table below.
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Property Value Source(s)
CAS Number 201849-13-0 [4][5][6]
Molecular Formula CeH2BrCIF2 315171
Molecular Weight 227.43 g/mol [51[7]
Appearance Liquid [3]

Purity Typically =97% or >298% [3][6][8]

Store in a dry, dark, and well-

Storage ventilated place at room

temperature.[1][6][8]

Commercial Availability and Suppliers

1-Bromo-3-chloro-2,4-difluorobenzene is available from various chemical suppliers, ranging

from laboratory-scale quantities to bulk orders. The availability and pricing can vary between

suppliers.
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. Available .
Supplier . Purity Notes
Quantities
1g, 59, 10g, 25g, 509, Pricing available for
CymitQuimica 9 =9, 59, £99. 57 97% g N
100g, 5009, 5kg smaller quantities.[3]
. ] Offers custom
Custom packaging Custom purity )
ACUBIOCHEM ] ] synthesis and
available available ) )
packaging services.[9]
Jilin Haofei Importand  Minimum order: 5 999 Production capacity of
0
Export Kilogram 1-5 Metric Ton/Day.[8]
] ) Marketplace with
] Varies by listed ] ] ]
ChemicalBook ] 99.0% Min multiple listed
supplier .
suppliers.[4]
) 1g, 59, 25¢, 100g, Listed on LookChem.
Energy Chemical 98%
250mg, 500mg, 1kg [10]
For professional
CP Lab Chemicals 100 grams min 98% manufacturing or

research use only.[6]

Procurement Workflow

The process of acquiring 1-Bromo-3-chloro-2,4-difluorobenzene for research or development

purposes typically follows the workflow illustrated below.
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Identify Need for
1-Bromo-3-chloro-2,4-difluorobenzene

'

Search Chemical Supplier Databases
(e.g., ChemicalBook, PubChem)

'

Compare Suppliers Based on
Purity, Quantity, and Price

'

Request Quotation and
Certificate of Analysis (CoA)

'

Place Purchase Order

'

Receive and Log Chemical

'

Verify Identity and Purity

'

Store According to
Safety Data Sheet (SDS)

Click to download full resolution via product page

A typical procurement workflow for acquiring a chemical intermediate.

Synthesis Overview and Methodologies
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While this document focuses on commercial availability, an understanding of the synthesis of
halogenated benzenes can be valuable. The synthesis of compounds like 1-Bromo-3-chloro-
2,4-difluorobenzene often involves multi-step processes. A common method for introducing
halogen atoms to an aromatic ring is through the diazotization of an aniline precursor, followed
by a Sandmeyer or Balz-Schiemann reaction.

A generalized experimental protocol for a diazotization reaction to produce an aryl halide from
an arylamine is as follows. Note: This is a generalized procedure and has not been optimized
for the synthesis of 1-Bromo-3-chloro-2,4-difluorobenzene.

» Diazotization: The starting arylamine is dissolved in an aqueous acid solution (e.g.,
hydrochloric acid or sulfuric acid) and cooled to a low temperature (typically 0-5 °C).[11]

« Nitrite Addition: A solution of sodium nitrite in water is added dropwise to the cooled amine
solution. The reaction is monitored to ensure an excess of nitrous acid.[11]

» Halogen Exchange:

o For chloro or bromo derivatives (Sandmeyer reaction), the diazonium salt solution is
added to a solution of the corresponding cuprous halide (CuCl or CuBr).[12]

o For fluoro derivatives (Balz-Schiemann reaction), a hexafluorophosphate or
tetrafluoroborate salt is added to precipitate the diazonium salt. The dried salt is then
thermally decomposed to yield the aryl fluoride.[11][12]

o Workup and Purification: The reaction mixture is typically neutralized and the product is
extracted with an organic solvent. The crude product is then purified by distillation or
chromatography.[11]
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Diazotization

Substituted Aniline

NaNO2, Acid (e.g., HCI)
0-5°C

Diazonium Salt Intermediate

Sandmeyer Reaction (CuX)
or Balz-Schiemann (Heat)

Halogen Introduction

Target Aryl Halide
(e.g., 1-Bromo-3-chloro-2,4-difluorobenzene)

Click to download full resolution via product page

Generalized synthesis pathway for aryl halides via a diazonium salt.

Safety and Handling

1-Bromo-3-chloro-2,4-difluorobenzene is a combustible liquid and is harmful if swallowed, in
contact with skin, or if inhaled.[5] It causes skin and serious eye irritation.[5] Appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should
be worn when handling this chemical.[13][14] Work should be conducted in a well-ventilated
area or a fume hood.[13]
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Hazard Class GHS Pictogram Hazard Statement
Flammable Liquid GHSO02 H227: Combustible liquid[5]
Acute Toxicity (Oral) GHSO07 H302: Harmful if swallowed[5]
o H312: Harmful in contact with

Acute Toxicity (Dermal) GHSO07 ]

skin[5]
Skin Irritation GHSO07 H315: Causes skin irritation[5]

o H319: Causes serious eye

Eye Irritation GHSO07 o

irritation[5]
Acute Toxicity (Inhalation) GHSO07 H332: Harmful if inhaled[5]

First Aid Measures:

 In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes. Get
medical attention.[13]

 In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing. Get medical attention.[13]

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[13]

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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